Cas no 4426-50-0 (1,3-butylenesulfate)

• Product Name: 1,3-butylenesulfate
• CAS No: 4426-50-0
• MF: C₄H₈O₄S
• MW: 152.168920516968
• CID: 929394
• PubChem ID: 20480
• Update Time: 2025-04-19

1,3-butylenesulfate Chemical and Physical Properties

Names and Identifiers

• 1,3-butylenesulfate
• 4-methyl-1,3,2-dioxathiane 2,2-dioxide
• 1,3-BUTANEDIOL,CYCLIC SULFATE
• 1-Methyltrimethylene sulfate
• 1-Methyl-trimethylensulfat
• 4-methyl-[1,3,2]dioxathiane 2,2-dioxide
• 4-methyl-2,2-dioxo-1,3,2-dioxathiane
• 4-methyltrimethylene sulphate
• neutral 1.3-butylene glycol monosulfate
• neutrales 1.3-Butylenglykol-monosulfat
• 1,3,2-Dioxathiane, 4-methyl-, 2,2-dioxide
• 1,3-Butylene sulfate
• DTXSID70963198
• 1,3-BUTANEDIOL, CYCLIC SULFATE
• 3-01-00-02171 (Beilstein Handbook Reference)
• 4426-50-0
• KLXMOOWASHTDLR-UHFFFAOYSA-N
• BRN 1238505
• 4-Methyl-1,3,2lambda~6~-dioxathiane-2,2-dione
• 4-Methyl-1,3,2-dioxathiane2,2-dioxide
• AKOS006274920
• SCHEMBL5989973

• Inchi： 1S/C4H8O4S/c1-4-2-3-7-9(5,6)8-4/h4H,2-3H2,1H3
• InChI Key： KLXMOOWASHTDLR-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCCC(C)O1

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.322
• Boiling Point: 237.8°C at 760 mmHg
• Flash Point: 97.6°C
• Refractive Index: 1.447
• PSA: 60.98000
• LogP: 1.13740